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This guide provides an objective comparison of the durability performance of M25 grade

concrete, supported by experimental data. It aims to validate established durability models by

juxtaposing their theoretical predictions with real-world experimental outcomes. M25 concrete,

with a characteristic compressive strength of 25 MPa after 28 days, is a widely used material in

construction, making the assessment of its long-term durability crucial for ensuring structural

integrity and service life.[1]

M25 Concrete: Properties and Mix Design
M25 concrete is typically designed as a performance-based mix rather than a fixed nominal

mix, with a common nominal ratio being 1:1:2 (cement:sand:aggregate).[2][3] The precise

proportions are determined through a mix design process, as outlined in standards like IS

10262:2019, to achieve the target mean strength and desired durability characteristics.[4]

Table 1: Typical Mix Proportions for M25 Concrete
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Component Proportion

Cement 1

Fine Aggregate (Sand) 1

Coarse Aggregate 2

Water-Cement Ratio 0.45 - 0.50

Durability Parameters: Experimental Data
The durability of concrete is its ability to resist weathering action, chemical attack, and abrasion

while maintaining its desired engineering properties. This section presents experimental data

for key durability parameters of M25 concrete.

Compressive Strength
Compressive strength is a fundamental indicator of concrete quality and is directly related to its

durability.

Study Curing Time
Compressive Strength
(MPa)

Study with Carbon Fibers[4] 7 Days 20.3

14 Days 26.3

28 Days 31.7

Water Absorption
Water absorption provides an indication of the porosity of the concrete, which influences its

susceptibility to the ingress of harmful substances.

Study Curing Time Water Absorption (%)

Study with Cinder Aggregate[1] 28 Days 2.53
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Sulphate Attack Resistance
Sulphate attack can lead to expansion, cracking, and deterioration of concrete. The resistance

to this attack is a critical durability parameter in sulphate-rich environments.

Study Exposure Duration
pH of Sulphate
Solution

Reduction in
Compressive
Strength (%)

The Effect of Sulfate

Attack on Physical

Properties of Concrete

75 Days 4.0 11.2

75 Days 5.0 10.2

75 Days 6.0 8.0

90 Days 4.0 14.8

90 Days 5.0 12.34

90 Days 6.0 8.6

Chloride Ion Penetrability
The resistance to chloride ion penetration is crucial for reinforced concrete structures, as

chlorides can induce corrosion of the steel reinforcement. The Rapid Chloride Permeability Test

(RCPT) is a common method to assess this property, with the results expressed in terms of the

total charge passed in Coulombs.

Study Curing Time
Total Charge
Passed (Coulombs)

Chloride
Permeability Class
(ASTM C1202)

RCPT Test Values For

m25 Grade[2]
28 Days 1260.45 Low to Moderate
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This section explores established durability models and validates them using the experimental

data presented above.

Chloride Ingress Models
Theoretical Framework: The ingress of chloride ions into concrete is often modeled using Fick's

second law of diffusion. Several service life prediction models, such as Life-365™, DuraCrete,

and ClinConc, are based on this principle.[5][6] These models predict the time it takes for the

chloride concentration at the level of the reinforcement to reach a critical threshold, thereby

initiating corrosion.

Validation: The RCPT value of 1260.45 Coulombs for M25 concrete places it in the "Low to

Moderate" permeability class according to ASTM C1202.[2] This experimental result can be

used as an input parameter in models like Life-365™ to predict the service life of a structure

under specific exposure conditions. The model's prediction can then be compared with long-

term field data from structures built with M25 concrete to validate its accuracy.

Experimental ValidationDurability Modeling

M25 Concrete Specimen Rapid Chloride Permeability Test (RCPT) RCPT Value (1260.45 Coulombs)Service Life Model (e.g., Life-365™)

Input Parameter

Fick's Second Law of Diffusion Service Life Prediction Validation against field data

Click to download full resolution via product page

Workflow for Chloride Ingress Model Validation.

Carbonation Models
Theoretical Framework: Concrete carbonation is the process by which atmospheric carbon

dioxide penetrates the concrete and reacts with calcium hydroxide, reducing the pH of the pore

solution. This can lead to the corrosion of reinforcing steel. Carbonation depth is often

predicted using models that relate it to the square root of time, influenced by factors such as

the water-cement ratio, cement type, and environmental conditions.[7]
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Validation: Due to the lack of specific, publicly available long-term carbonation data for a

standard M25 mix, a direct validation is challenging. However, we can illustrate the validation

process. For a concrete with a similar water-cement ratio to M25, a natural carbonation

coefficient (k) can be derived from experimental studies. This 'k' value can then be used in a

simple predictive model:

d = k * √t

where:

d is the carbonation depth

k is the carbonation coefficient

t is time

The predicted depth can then be compared against measurements from accelerated

carbonation tests or long-term exposure of similar concrete mixes.

Experimental Data (Illustrative) Carbonation Modeling

Concrete Mix similar to M25 Accelerated Carbonation Test Carbonation Coefficient (k) Carbonation Model (d = k * u221At)Input Parameter Predicted Carbonation Depth

Comparison & Validation

Click to download full resolution via product page

Illustrative Workflow for Carbonation Model Validation.

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.

Compressive Strength Test (As per IS 516)
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Specimen Preparation: Concrete cubes of 150mm x 150mm x 150mm are cast from the M25

mix.

Curing: The specimens are cured in water at a specified temperature for 7, 14, and 28 days.

Testing: The cubes are placed in a compression testing machine and a load is applied at a

constant rate until failure.

Calculation: The compressive strength is calculated by dividing the maximum load by the

cross-sectional area of the cube.

Water Absorption Test (As per ASTM C642)
Specimen Preparation: Cured concrete specimens are oven-dried at a temperature of 100-

110°C for not less than 24 hours.

Dry Weight: The constant mass of the oven-dried sample (Wd) is recorded.

Immersion: The dried specimens are immersed in water at room temperature for not less

than 48 hours.

Saturated Surface-Dry Weight: The specimens are removed from the water, and the surface

water is wiped off. The saturated surface-dry weight (Wssd) is recorded.

Calculation: The water absorption is calculated as: ((Wssd - Wd) / Wd) * 100%.

Sulphate Attack Test
Specimen Preparation: Concrete cubes are cast and cured for 28 days in water.

Initial Measurement: The initial compressive strength and weight of the specimens are

recorded.

Immersion: The specimens are immersed in a sulphate solution of a specific concentration

and pH.

Exposure: The specimens are kept in the solution for a specified duration (e.g., 75 and 90

days), with the solution being replaced at regular intervals.
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Final Measurement: After the exposure period, the specimens are removed, washed, and

tested for compressive strength and weight loss. The reduction in strength is then calculated.

Rapid Chloride Permeability Test (RCPT) (As per ASTM
C1202)

Specimen Preparation: A 50 mm thick slice is cut from a 100 mm diameter concrete cylinder.

The specimen is vacuum-saturated with water.

Test Setup: The specimen is placed between two cells. One cell is filled with a 3.0% NaCl

solution (negative terminal) and the other with a 0.3 N NaOH solution (positive terminal).

Procedure: A potential difference of 60 V DC is applied across the specimen for 6 hours.

Measurement: The current passing through the specimen is recorded at regular intervals.

Calculation: The total charge passed in Coulombs is calculated by integrating the current

over the 6-hour test period. This value is then used to classify the chloride permeability of the

concrete.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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